Cas no 21715-46-8 (Etifoxine)

• Product Name: Etifoxine
• CAS No: 21715-46-8
• MF: C₁₇H₁₇ClN₂O
• MW: 300.782683134079
• CID: 259243
• PubChem ID: 135413553
• Update Time: 2025-04-19

Etifoxine Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazin-2-amine,6-chloro-N-ethyl-4-methyl-4-phenyl-
• Etifoxine
• 6-chloro-N-ethyl-4-methyl-4-phenyl-3,1-benzoxazin-2-amine
• HOE 36-801
• (6-chloro-4-methyl-4-phenyl-4H-benzo[d][1,3]oxazin-2-yl)-ethyl-amine
• Etafenoxine
• Etifoxin
• Etifoxina [INN-Spanish]
• Etifoxina [Spanish]
• Etifoxinum [INN-Latin]
• Etifoxinum [Latin]
• rac-etifoxine
• HOE 36801
• ETIFOXINE [MI]
• MRF-0000029
• 21715-46-8
• 6-Chloro-N-ethyl-4-methyl-4-phenyl-4H-benzo[d][1,3]oxazin-2-amine
• DB08986
• D07320
• Q3592452
• SR-01000945088
• GTPL5468
• ETIFOXINE [WHO-DD]
• 4H-3,1-Benzoxazin-2-amine, 6-chloro-N-ethyl-4-methyl-4-phenyl-
• HY-16579A
• 6-chloro-2-ethylamino-4-methyl-4-phenyl-4h-3,1-benzoxazine hydrochloride
• 6-Chloro-2-ethylamino-4-methyl-4-phenyl-4H-3,1-benzoxazine
• CHEBI:135272
• CHEMBL2106227
• DTXSID00865010
• Etifoxina
• Etifoxine [INN:BAN:DCF]
• BRN 0548223
• SCHEMBL431973
• CS-1104
• MS-24338
• UNII-X24X82MX4X
• HOE-36801
• 2-Aethylamino-6-chlor-4-methyl-4-phenyl-4H-3,1-benzoxazin [German]
• HOE36801
• Etifoxinum
• 4H-3,1-BENZOXAZINE, 6-CHLORO-2-ETHYLAMINO-4-METHYL-4-PHENYL-
• 2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylicacidhydrazide
• F81216
• ETIFOXINE [INN]
• NS00015410
• 6-chloro-N-ethyl-4-methyl-4-phenyl-1H-3,1-benzoxazin-2-imine
• SR-01000945088-1
• NCGC00350400-01
• J-014253
• 6-Chloro-2-(ethylamino)-4-methyl-4-phenyl-4H-3,1-benzoxazine
• X24X82MX4X
• AKOS030526117
• 6-chloro-N-ethyl-4-methyl-4-phenyl-2,4-dihydro-1H-3,1-benzoxazin-2-imine
• Etifoxine (INN/BAN)
• 2-Aethylamino-6-chlor-4-methyl-4-phenyl-4H-3,1-benzoxazin
• 4692B
• Etifoxine; 4H-3,1-Benzoxazin-2-amine, 6-chloro-N-ethyl-4-methyl-4-phenyl-; 4H-3,1-Benzoxazine, 6-chloro-2-(ethylamino)-4-methyl-4-phenyl- (8CI); 6-Chloro-N-ethyl-4-methyl-4-phenyl-4H-3,1-benzoxazin-2-amine; 2-Ethylamino-6-chloro-4-methyl-4-phenyl-4H-3,1-benzoxazine;
• GLXC-10524
• BRD-A60821666-003-01-2
• BRD-A60821666-003-02-0
• DA-53049

• MDL： MFCD00868190
• Inchi： 1S/C17H17ClN2O/c1-3-19-16-20-15-10-9-13(18)11-14(15)17(2,21-16)12-7-5-4-6-8-12/h4-11H,3H2,1-2H3,(H,19,20)
• InChI Key： IBYCYJFUEJQSMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)(C1C=CC=CC=1)O/C(=N/CC)/N2

Computed Properties

• Exact Mass: 300.10300
• Monoisotopic Mass: 300.102941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6
• XLogP3: 4.1

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90-92 ºC
• Boiling Point: 421.2°Cat760mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.5800 (estimate)
• Solubility: Insuluble (8.1E-3 g/L) (25 ºC),
• PSA: 33.62000
• LogP: 4.05720
• Vapor Pressure: No data available

Etifoxine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Toxicity：LD50 orally in mice: 12 g/kg (Hoffmann)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class